Ethyl 11,14-Diepoxyeicosanoate

Description

Ethyl 11,14-Diepoxyeicosanoate is a synthetic compound characterized by its diepoxide structure, derived from eicosanoic acid. Its molecular formula is C22H40O4, and it has a molecular weight of approximately 368.55 g/mol. This compound is synthesized through the epoxidation of eicosanoic acid derivatives, typically using peracids or hydrogen peroxide in the presence of catalysts like formic or acetic acid under controlled temperatures. The resulting diepoxide structure imparts unique chemical reactivity, allowing it to undergo various reactions such as oxidation, reduction, and nucleophilic substitution. These reactions enable Ethyl 11,14-Diepoxyeicosanoate to interact with biological targets, potentially modulating different pathways and exerting therapeutic effects .

In comparison to similar compounds, Ethyl 9,10-Diepoxyoctadecanoate and Ethyl 12,13-Diepoxyoctadecanoate share the characteristic of being diepoxidized fatty acid esters but differ in their specific epoxidation patterns. Ethyl 11,14-Diepoxyeicosanoate's unique structure at the 11 and 14 positions of the eicosanoic acid chain gives it distinct chemical properties and biological activities that are not present in these other compounds . The exploration of such diepoxides is significant in fields like biochemistry and pharmacology for their potential applications in drug development and therapeutic interventions.

• CAS No.: 355803-78-0
• Product Name: Ethyl 11,14-Diepoxyeicosanoate
• Molecular Formula: C22H40O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate
• Standard InChI: InChI=1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
• Standard InChIKey: PEZIQWVKZYIKRH-UHFFFAOYSA-N
• SMILES: CCCCCC1C(O1)CC2C(O2)CCCCCCCCCC(=O)OCC
• Canonical SMILES: CCCCCC1C(O1)CC2C(O2)CCCCCCCCCC(=O)OCC
• Synonyms: 3-[(3-Pentyloxiranyl)methyl]oxiranedecanoic Acid Ethyl Ester; 3-[(3-Pentyl-2-oxiranyl)methyl]-2-oxiranedecanoic Acid Ethyl Ester
• PubChem Compound: 4153961
• Last Modified: Sep 14 2023